4-[1-hydroxy-2-(4-phenyl-4H-1,2,4-triazol-3-yl)vinyl]-1,3-benzenediol

• IUPAC Name: 4-[(Z)-1-hydroxy-2-(4-phenyl-1,2,4-triazol-3-yl)ethenyl]benzene-1,3-diol
• InChI: InChI=1S/C16H13N3O3/c20-12-6-7-13(14(21)8-12)15(22)9-16-18-17-10-19(16)11-4-2-1-3-5-11/h1-10,20-22H/b15-9-
• InChI Key: QUZQGBHMXBTWIW-DHDCSXOGSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NN=C2C=C(C3=C(C=C(C=C3)O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)N2C=NN=C2/C=C(/C3=C(C=C(C=C3)O)O)\O
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

4-[1-hydroxy-2-(4-phenyl-4H-1,2,4-triazol-3-yl)vinyl]-1,3-benzenediol is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as HPTB and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of HPTB is not fully understood. However, it is believed that the triazole moiety in HPTB plays a key role in its metal ion binding properties. The hydroxyl and phenolic groups of HPTB also contribute to its metal ion binding ability.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of HPTB. However, it has been shown to be non-toxic to cells and has potential applications in biological imaging.

Advantages and Limitations for Lab Experiments

One of the advantages of using HPTB in lab experiments is its high selectivity for certain metal ions. This property allows for the detection of specific metal ions in complex samples. However, one limitation of using HPTB is its sensitivity to pH and other environmental factors, which can affect its metal ion binding properties.

Future Directions

There are several future directions for research on HPTB. One potential area of research is the development of HPTB-based sensors for detecting metal ions in environmental and biological samples. Another area of research is the modification of HPTB to improve its metal ion binding properties and selectivity. Additionally, HPTB can be used as a building block for the synthesis of other fluorescent probes with potential applications in scientific research.
Conclusion:
In conclusion, HPTB is a chemical compound that has potential applications in scientific research. Its metal ion binding properties make it a promising fluorescent probe for detecting metal ions in environmental and biological samples. Further research is needed to fully understand the mechanism of action and potential applications of HPTB.

Synthesis Methods

HPTB can be synthesized using different methods. One of the most common methods involves the reaction of 2,4-dihydroxybenzaldehyde with 4-phenyl-1,2,4-triazole-3-thiol in the presence of a base. This reaction results in the formation of HPTB as a yellow powder. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

HPTB has been studied for its potential applications in scientific research. One of the main areas of research is its use as a fluorescent probe for detecting metal ions. HPTB has been shown to selectively bind to certain metal ions, such as Fe(III), Al(III), and Cr(III), resulting in a change in fluorescence intensity. This property of HPTB has potential applications in environmental monitoring and biological imaging.